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Compound of Interest

Compound Name: Mixidine

Cat. No.: B1213034 Get Quote

Overview of the Synthetic Pathway
The proposed synthesis of 2-(3,4-dimethoxyphenyl)-1-methyl-1H-imidazole is a multi-step

process commencing from commercially available precursors. The overall strategy involves the

formation of a key intermediate, (3,4-dimethoxyphenyl)acetonitrile, followed by the construction

of the imidazole ring and subsequent N-methylation.

The logical relationship of the synthesis is depicted in the following workflow diagram:
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Step 1: Acetonitrile Formation

Step 2: Imidazole Ring Formation

Step 3: N-Methylation

3,4-Dimethoxybenzyl Chloride

(3,4-Dimethoxyphenyl)acetonitrile

Cyanation

Sodium Cyanide (NaCN)

Amidine Formation

e.g., with Dimethylamine

Cyclization

2-(3,4-dimethoxyphenyl)-1H-imidazole

2-(3,4-dimethoxyphenyl)-1-methyl-1H-imidazole

Methylation

Methylating Agent (e.g., Methyl Iodide)

3,4-Dimethoxybenzyl
Chloride (3,4-Dimethoxyphenyl)acetonitrile+ NaCN 2-(3,4-dimethoxyphenyl)-N,N-

dimethylacetamidine

+ CuCl
+ Dimethylamine/Ethanol 2-(3,4-dimethoxyphenyl)-

1H-imidazole
Cyclization 2-(3,4-dimethoxyphenyl)-1-methyl

-1H-imidazole

+ Methylating Agent
+ Base
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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